Cas no 18829-56-6 (trans-2-Nonenal)

• Product Name: trans-2-Nonenal
• CAS No: 18829-56-6
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD00007012
• CID: 51162
• PubChem ID: 24855471
• Update Time: 2025-04-18

trans-2-Nonenal Chemical and Physical Properties

Names and Identifiers

• (E)-non-2-enal
• trans-2-Nonenal
• (2E)-2-Nonenal
• (2E)nonenal
• (E)-2-Nonen-1-al
• (E)-2-Nonenal
• 2E-Nonen-1-al
• Non-2-(E)-enal
• t-2-Nonenal
• trans-2-Nonen-1-al
• trans-Non-2-enal
• FCC
• FEMA 3213
• NON-2-ENAL
• T2 NONENAL
• 2-NONEN-1-AL
• (2E)-nonenal
• 2-trans-nonenal

• MDL： MFCD00007012
• Inchi： 1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h7-9H,2-6H2,1H3/b8-7+
• InChI Key： BSAIUMLZVGUGKX-BQYQJAHWSA-N
• SMILES： CCCCCC/C=C/C=O

Computed Properties

• Exact Mass: 140.12
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Uncertain
• Density: 0.846 g/mL at 25 °C(lit.)
• Melting Point: -28°C (estimate)
• Boiling Point: 88-90 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: n20/D 1.453(lit.)
• Water Partition Coefficient: Soluble in Alcohol , and oils. Insoluble in water.
• PSA: 17.07000
• LogP: 2.71190
• Solubility: Uncertain
• FEMA: 3213
• Merck: 6676
• Sensitiveness: Air Sensitive

trans-2-Nonenal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：RA8509050
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone